Cas no 1934560-05-0 (2-ethyl-2,3-dimethylbutanal)

• Product Name: 2-ethyl-2,3-dimethylbutanal
• CAS No: 1934560-05-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6459297
• PubChem ID: 54124727
• Update Time: 2025-10-05

2-ethyl-2,3-dimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2,3-dimethylbutanal
• Butanal, 2-ethyl-2,3-dimethyl-

• Inchi： 1S/C8H16O/c1-5-8(4,6-9)7(2)3/h6-7H,5H2,1-4H3
• InChI Key： UYVDPTUHXRDPBG-UHFFFAOYSA-N
• SMILES： C(=O)C(CC)(C)C(C)C

Experimental Properties

• Density: 0.809±0.06 g/cm3(Predicted)
• Boiling Point: 154.5±9.0 °C(Predicted)

Additional information on 2-ethyl-2,3-dimethylbutanal

Exploring 2-Ethyl-2,3-dimethylbutanal (CAS No. 1934560-05-0): Properties, Applications, and Industry Trends

2-Ethyl-2,3-dimethylbutanal (CAS No. 1934560-05-0) is a specialized aldehyde compound gaining attention in fragrance, flavor, and specialty chemical industries. With its unique molecular structure, this compound offers a blend of woody, citrus-like olfactory notes, making it a valuable ingredient in perfumery and aroma formulations. Its low volatility and stability under varying pH conditions further enhance its utility in long-lasting consumer products.

Recent trends in green chemistry and sustainable sourcing have spurred interest in 2-ethyl-2,3-dimethylbutanal as a potential bio-based alternative to synthetic fragrances. Researchers are exploring its production via catalytic oxidation of renewable feedstocks, aligning with the global push for eco-friendly ingredients. This aligns with frequent searches like "natural aldehydes in perfumery" or "sustainable fragrance chemicals," reflecting market demand.

In industrial applications, CAS 1934560-05-0 demonstrates exceptional compatibility with polymers and resins, where it acts as a cross-linking modifier. Its branched-chain structure contributes to improved thermal resistance in coatings, a topic often queried as "high-performance aldehyde additives." Studies also highlight its role in enhancing the shelf life of flavor emulsions, addressing common preservation challenges in food technology.

From a regulatory standpoint, 2-ethyl-2,3-dimethylbutanal complies with major safety frameworks like IFRA and FEMA GRAS, making it suitable for cosmetic-grade formulations. Analytical methods such as GC-MS profiling and HPLC purity testing ensure batch consistency—keywords frequently searched by quality control professionals. The compound's low irritation profile further supports its use in sensitive applications like dermatological products.

Emerging research explores synergies between 1934560-05-0 and encapsulation technologies. Microencapsulated forms of this aldehyde show promise in controlled-release fragrances, a hot topic in textile and home care sectors. Patent analyses reveal growing innovation around its derivatives, particularly for "long-lasting scent molecules"—a trending search phrase in R&D circles.

Market analysts project increased adoption of 2-ethyl-2,3-dimethylbutanal in Asia-Pacific markets, driven by rising demand for premium personal care ingredients. Its cost-performance ratio compared to traditional musks or amber notes makes it a strategic choice for formulators. Technical inquiries often focus on its solubility parameters and azeotropic behavior, reflecting practical formulation challenges.

For researchers, the crystalline polymorphs of CAS 1934560-05-0 present intriguing opportunities in solid-state chemistry. Recent publications detail its hydrogen-bonding patterns—a subject of interest for "aldehyde crystallization studies." These findings could influence drug delivery systems where aldehydes serve as intermediates, though strictly in non-pharmacological contexts.

Environmental fate studies indicate that 2-ethyl-2,3-dimethylbutanal undergoes rapid aerobic biodegradation, addressing concerns about persistent organic pollutants. This positions it favorably against halogenated alternatives in lifecycle assessments—a key consideration for ESG-compliant supply chains. Such data responds to frequent queries about "biodegradable fragrance chemicals."

In conclusion, 1934560-05-0 represents a versatile building block bridging performance and sustainability. Its evolving applications from fine fragrances to advanced materials underscore the importance of structural innovation in specialty chemicals. Ongoing optimization of its industrial-scale synthesis will likely expand its commercial footprint in coming years.